Cas no 1823327-62-3 (Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-)

• Product Name: Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-
• CAS No: 1823327-62-3
• MF: C₅H₆F₃NO₂
• MW: 169.101851940155
• MDL: MFCD24390562
• CID: 5245885
• PubChem ID: 53401537
• Update Time: 2025-06-07

Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-

• MDL： MFCD24390562
• Inchi： 1S/C5H6F3NO2/c6-5(7,8)2-1-4(2,9)3(10)11/h2H,1,9H2,(H,10,11)
• InChI Key： XYADPSWBCYPNKY-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)=O)CC1C(F)(F)F

Computed Properties

• Exact Mass: 169.03506292g/mol
• Monoisotopic Mass: 169.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-

Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)- (CAS No. 1823327-62-3): A Comprehensive Overview

Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-, identified by its CAS number 1823327-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of trifluoromethyl-substituted cyclopropanecarboxylic acids, which are known for their unique structural and functional properties. The presence of both an amino group and a trifluoromethyl group makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>1-amino functionality in the molecule imparts basic properties, enabling it to participate in hydrogen bonding and coordinate with metal ions, which is crucial for its role in drug design and catalytic processes. On the other hand, the< strong>2-(trifluoromethyl) group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability under various chemical conditions. These features make it an attractive candidate for further derivatization and application in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents with improved pharmacological profiles. The< strong>Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)- compound has been extensively studied for its potential applications in the synthesis of small-molecule drugs targeting various diseases. Its structural framework allows for modifications that can fine-tune its biological activity, making it a valuable building block in drug discovery.

One of the most compelling aspects of this compound is its role in the development of antimicrobial agents. The< strong>trifluoromethyl group is known to enhance the binding affinity of molecules to biological targets, thereby increasing their efficacy. This property has been leveraged in the design of novel antibiotics that exhibit improved resistance profiles against existing pathogens. Furthermore, the< strong>1-amino group provides a site for further functionalization, allowing researchers to introduce additional pharmacophores that can modulate drug interactions.

The compound's utility extends beyond antimicrobial applications. It has also been explored as a precursor in the synthesis of agrochemicals and specialty chemicals. The cyclopropane ring is particularly interesting due to its strained three-membered structure, which can be exploited in various synthetic transformations. For instance, ring-opening reactions of cyclopropanes are well-documented and can lead to the formation of linear alkenes or other functionalized compounds, which are essential intermediates in organic synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of< strong>Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have been instrumental in predicting binding affinities and optimizing drug-like properties, thereby accelerating the drug discovery process.

The synthesis of< strong>Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to various environmental factors. However, recent developments in fluorination techniques have made it possible to incorporate trifluoromethyl groups into complex molecular frameworks with high efficiency and selectivity.

In conclusion, Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)- (CAS No. 1823327-62-3) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs and materials.